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Compound of Interest

Compound Name: Vat Black 16
CAS No.: 1328-19-4
Cat. No.: B074306
Get Quote
. J

Executive Summary & Core Directive

Vat Black 16 (Chemical Name: Violanthrone or Isoviolanthrone derivatives; C.l. 59855)
represents a class of polycyclic aromatic hydrocarbon (PAH) carbonyls. While historically
utilized as an industrial dye for cellulosics, its extended

-conjugated backbone and redox-active carbonyl (

) centers make it a high-potential candidate for organic electrode materials (OEMSs) in Lithium-
ion (LIB) and Sodium-ion (SIB) batteries.

Why Vat Black 16?
o Sustainability: Free from critical heavy metals (Co, Ni).

« Stability: The fused ring structure offers superior insolubility in organic electrolytes compared
to smaller quinones, mitigating the "shuttle effect” (active material dissolution).

« Versatility: Functions as both a high-capacity cathode (via carbonyl redox) and an artificial
SEI precursor for Li-metal anodes.[1]
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The Challenge: Commercial Vat Black 16 is engineered for dyeing, not electrochemistry. It
typically contains dispersing agents (lignosulfonates), salts (

), and isomers that are detrimental to battery performance. This guide provides the mandatory
purification and processing protocols required to convert commercial-grade dye into battery-
grade active material.

Material Science & Mechanism
Chemical Identity & Redox Mechanism

The energy storage capability of Vat Black 16 stems from the reversible enolization of its
carbonyl groups. During discharge (lithiation), the carbonyl oxygens accept electrons and
coordinate with

ions.

o Theoretical Capacity:

(based on 2
transfer per molecule).

» Voltage Plateau: Typically
VS.
DOT Diagram 1: Redox Mechanism of Violanthrone (Vat Black 16)
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Figure 1: Reversible lithiation mechanism. The carbonyl groups act as redox centers while the
aromatic core provides structural stability.

Protocol A: Purification of Commercial Vat Black 16

Critical Warning: Do NOT use raw commercial Vat Black 16 directly. The presence of ionic
salts and surfactants will cause parasitic side reactions and electrolyte decomposition.

Reagents Required[2][3][4][5][6][7]

e Raw Vat Black 16 (Commercial Grade)

Concentrated Sulfuric Acid (

, 98%)

Deionized Water (DI

)

Ethanol (Absolute)

Acetone

Step-by-Step Acid Pasting & Reprecipitation
e Dissolution: Slowly add 5.0 g of raw Vat Black 16 powder into 100 mL of concentrated
at room temperature.

o Observation: The solution should turn a deep violet/purple color. This confirms the
protonation of the violanthrone structure.

o Note: Insoluble residue indicates inert fillers (carbon black or silica); filter these out using a
glass frit if present.

» Precipitation (Acid Pasting): Pour the purple acid solution dropwise into 1000 mL of ice-cold
DI water under vigorous stirring.
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o Mechanism:[2][3][4][5] Rapid dilution causes the dye to crash out as extremely fine
nanoparticles, maximizing surface area.

e Washing: Filter the precipitate. Wash sequentially with:
o DI Water (until pH is neutral, ~7.0).
o Ethanol (to remove organic impurities).
o Acetone (to remove moisture).
e Drying: Dry the purified cake in a vacuum oven at 120°C for 12 hours.

o Sublimation (Optional for High Purity): For fundamental studies, sublime the dried powder at
400°C under high vacuum (

Torr) to obtain crystalline violanthrone.

Protocol B: Electrode Fabrication

Organic materials are electrically insulating. A conductive network is mandatory.

Formulation
. . Recommended
Component Weight % Function )
Material
Active Material 60% Li-storage Purified Vat Black 16
) - Super P/ CNTs (1:1
Conductive Additive 30% Electron transport )
mix
) o ] PVDF (Polyvinylidene
Binder 10% Mechanical integrity

fluoride)

Slurry Preparation Workflow

e Dry Mixing: Pestle mix the Purified Vat Black 16 and Super P/CNTs for 15 minutes to ensure
intimate contact.
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» Binder Dissolution: Dissolve PVDF in NMP (N-methyl-2-pyrrolidone) to create a 5% clear
solution.

 Dispersion: Add the dry powder mix to the binder solution.
e Homogenization: Ball mill (zirconia balls) or planetary mix for 4 hours at 300 rpm.

o Quality Check: The slurry must be glossy and smooth with no visible agglomerates.
o Coating: Doctor blade coat onto Aluminum Foil (current collector).

o Target Loading: 1.5 - 2.0 mg/cm?.

Drying: Vacuum dry at 80°C for 12 hours.

Protocol C: Electrochemical Characterization

DOT Diagram 2: Experimental Workflow
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Figure 2: From raw dye to battery data. Verification at Step 2 is crucial to ensure salts are
removed.

Cell Assembly (CR2032 Type)

¢ Anode: Lithium Metal Chip (15.6 mm diameter).
e Separator: Glass Fiber (Whatman GF/D) or Celgard 2400.

o Note: Glass fiber is preferred for organic cathodes to ensure good electrolyte wetting.
¢ Electrolyte: 1.0 M

in EC:DEC (1:1 v/v).
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o Additive: Add 5% FEC (Fluoroethylene carbonate) if cycling stability is poor.

Testing Parameters

e Cyclic Voltammetry (CV):

o Voltage Window: 1.5V —4.2 V vs.

o Scan Rate: 0.1 mV/s.

o Expected Feature: Distinct redox pairs around 2.4 V (reduction) and 2.6 V (oxidation).
e Galvanostatic Charge/Discharge (GCD):

o Current Density: 0.1 C (approx. 10-15 mA/g) for formation cycles.

o Cycling: 100 cycles at 0.5 C.

Advanced Application: Anode Protection (Artificial
SEI)

Recent literature suggests Vat Black 16 (Violanthrone-79 derivatives) can serve as an
electrolyte additive.

o Protocol: Dissolve trace amounts (0.05 wt%) of purified Vat Black 16 into the ether-based
electrolyte.

e Mechanism: The molecule polymerizes/deposits on the Li-metal anode surface, forming a
lithiophilic, conjugated layer that suppresses dendrite growth.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Repeat Acid Pasting; ensure

Low Capacity (<80 mAh/g) Impure material (dead mass)
salt removal.
Use high-concentration
Rapid Fading Active material dissolution electrolyte (HCE) or switch to
ether-based electrolyte.
) o o Increase Carbon Black content
High Polarization Poor conductivity
to 40% or use CNTs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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